5-oxa-8-azaspiro[3.5]nonane-7-carboxylic acid hydrochloride

• CAS No.: 2503201-99-6
• Molecular Formula: C8H14ClNO3
• Molecular Weight: 207.7

Description

5-oxa-8-azaspiro[35]nonane-7-carboxylic acid hydrochloride is a chemical compound with the molecular formula C8H13NO3·HCl It is a spiro compound, characterized by a unique structure where two rings are connected through a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-oxa-8-azaspiro[3.5]nonane-7-carboxylic acid hydrochloride typically involves the formation of the spiro structure through a series of chemical reactions. One common method involves the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the spiro structure.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as purification and crystallization to obtain the final product in its hydrochloride salt form.

Chemical Reactions Analysis

Types of Reactions

5-oxa-8-azaspiro[3.5]nonane-7-carboxylic acid hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

5-oxa-8-azaspiro[3.5]nonane-7-carboxylic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-oxa-8-azaspiro[3.5]nonane-7-carboxylic acid hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

2-oxa-7-azaspiro[3.5]nonane hemioxalate: Another spiro compound with similar structural features.

5-oxa-8-azaspiro[3.5]nonane-7-carboxylic acid: The non-hydrochloride form of the compound.

Uniqueness

5-oxa-8-azaspiro[3.5]nonane-7-carboxylic acid hydrochloride is unique due to its specific spiro structure and the presence of both oxygen and nitrogen atoms within the ring system. This unique structure imparts distinct chemical properties and reactivity, making it valuable for various research applications.